Cas no 51703-65-2 (1-Heptyn-3-ol, (3R)-)
1-Heptyn-3-ol, (3R)- structure
Product Name:1-Heptyn-3-ol, (3R)-
CAS No:51703-65-2
MF:C7H12O
MW:112.169582366943
CID:361620
PubChem ID:7167846
Update Time:2025-04-19
1-Heptyn-3-ol, (3R)- Chemical and Physical Properties
Names and Identifiers
-
- 1-Heptyn-3-ol, (3R)-
- SCHEMBL6137557
- 3-Hydroxy-1-heptyne, (3R)-
- 51703-65-2
- 1-Heptyn-3-ol, (+)-
- R)-(+)-1-heptyn-3-ol
- 7FWQ9W2YZC
- UNII-7FWQ9W2YZC
-
- Inchi： 1S/C7H12O/c1-3-5-6-7(8)4-2/h2,7-8H,3,5-6H2,1H3/t7-/m0/s1
- InChI Key： SHSFXAVQBIEYMK-ZETCQYMHSA-N
- SMILES： O[C@@H](C#C)CCCC
Computed Properties
- Exact Mass: 112.08886
- Monoisotopic Mass: 112.088815002g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 8
- Rotatable Bond Count: 3
- Complexity: 87.8
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- PSA: 20.23
1-Heptyn-3-ol, (3R)- Related Literature
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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